Cas no 300556-90-5 (2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate
• CAS No: 300556-90-5
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 5867911
• PubChem ID: 1903165
• Update Time: 2025-08-05

2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-methyl-5-(propionyloxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-(1-oxopropoxy)-, 2-methoxyethyl ester
• 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate
• 300556-90-5
• F0920-1835
• SR-01000487933
• AKOS000526054
• EU-0010892
• Z275118706
• 2-methoxyethyl 2-methyl-5-propanoyloxy-1-benzofuran-3-carboxylate
• CCG-111481
• SR-01000487933-1

• Inchi： 1S/C16H18O6/c1-4-14(17)22-11-5-6-13-12(9-11)15(10(2)21-13)16(18)20-8-7-19-3/h5-6,9H,4,7-8H2,1-3H3
• InChI Key： RRNAERNCIPMZIK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(=O)CC)C=C2C(C(OCCOC)=O)=C1C

Computed Properties

• Exact Mass: 306.11033829g/mol
• Monoisotopic Mass: 306.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 391.2±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate

Recent Advances in the Study of 2-Methoxyethyl 2-Methyl-5-(Propanoyloxy)-1-Benzofuran-3-Carboxylate (CAS: 300556-90-5)

In recent years, the compound 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate (CAS: 300556-90-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The unique structural features of this compound, particularly the presence of the benzofuran core and ester functionalities, contribute to its diverse biological activities and make it a valuable candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement in the research of this compound involves its anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate exhibited selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The researchers identified that the compound induces apoptosis through the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9, and the release of cytochrome c. These findings highlight its potential as a lead compound for developing novel anticancer therapies.

In addition to its anti-inflammatory and anticancer activities, recent research has explored the antimicrobial potential of 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate. A 2023 study in the European Journal of Medicinal Chemistry found that the compound displayed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study suggested that the ester group at the 5-position of the benzofuran ring plays a critical role in enhancing membrane permeability and disrupting bacterial cell walls, making it a promising candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the development of 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability and half-life. Current research efforts are focused on structural modifications, such as the introduction of polar groups or prodrug strategies, to enhance its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 2-methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate (CAS: 300556-90-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its multifaceted biological activities, coupled with ongoing research to optimize its pharmacological profile, position it as a valuable candidate for future therapeutic applications. Continued investigation into its mechanisms of action and potential clinical benefits will be essential to fully realize its therapeutic potential.